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Compound of Interest

Compound Name: Imazalil

Cat. No.: B1587083

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the chemical and physical
properties of the fungicide Imazalil. The information is compiled from various scientific and
regulatory sources to support research, development, and analytical activities. All quantitative
data is presented in structured tables for ease of reference, and key methodologies and
biological pathways are visualized using diagrams.

Chemical and Physical Properties of Imazalil

Imazalil, an imidazole fungicide, is widely used in agriculture for the post-harvest treatment of
fruits and vegetables, as well as for seed dressing.[1] Its systemic action provides both
protective and curative effects against a broad spectrum of fungi.[2]

Table 1: General and Physical Properties of Imazalil

© 2025 BenchChem. All rights reserved. 1/9 Tech Support


https://www.benchchem.com/product/b1587083?utm_src=pdf-interest
https://www.benchchem.com/product/b1587083?utm_src=pdf-body
https://www.benchchem.com/product/b1587083?utm_src=pdf-body
https://www.benchchem.com/product/b1587083?utm_src=pdf-body
https://www.oecd.org/en/publications/1995/07/test-no-105-water-solubility_g1gh28cf.html
https://www.laboratuar.com/en/testler/kimyasal-testler/oecd-103-kimyasallarin-testi---kaynama-noktasi-icin-standart-test-yontemi/
https://www.benchchem.com/product/b1587083?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1587083?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENCHE

Foundational & Exploratory

Check Availability & Pricing

Property

Value

References

Chemical Name

1-[2-(2,4-dichlorophenyl)-2-(2-

propen-1-yloxy)ethyl]-1H-
imidazole

[3]

Common Names

Imazalil, Enilconazole,

Chloramizole, Deccozil

[4]

CAS Number 35554-44-0 [5]
Molecular Formula C14H14CI2N20 [5]
Molecular Weight 297.18 g/mol [5]

Physical State

Slightly yellow to brown

crystalline mass (solidified oil)

[3]

Melting Point 52.7 °C [31[5]
Boiling Point >340 °C [6]
Density 1.348 g/cm3 at 26 °C [31[5]

Vapor Pressure

1.185 mPa (1.19 x 10~
mmHg) at 20 °C

[3]7]

Table 2: Solubility and Partitioning Properties of Imazalil
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Property Value References

- 0.18 g/L (180 mg/L) at 20 °C,
Water Solubility [1][6]
pH 7.6

>500 g/L in acetone,

o ) dichloromethane, ethanol,
Solubility in Organic Solvents )
methanol, isopropanol, xylene,  [3]

(at 20 °C) )
toluene, benzene; 19 g/L in
hexane
n-Octanol/Water Partition
o 3.82 [3]
Coefficient (log Pow)
Dissociation Constant (pKa) 6.53 (weak base) [31[6]

Table 3: Stability of Imazalil

Property Description References

Very stable to hydrolysis in

dilute acids and alkalis at room

Hydrolytic Stability ) [3]
temperature in the absence of
light.
N Stable to temperatures up to
Thermal Stability 085 °C [3][8]

) N Stable to light under normal
Photolytic Stability N [3]
storage conditions.

Mode of Action: Inhibition of Ergosterol
Biosynthesis

Imazalil's primary mechanism of antifungal activity is the inhibition of ergosterol biosynthesis, a
crucial component of the fungal cell membrane.[1][3] Specifically, Imazalil targets and inhibits
the enzyme lanosterol 14a-demethylase, which is a cytochrome P450 enzyme.[9] This
inhibition disrupts the conversion of lanosterol to ergosterol, leading to an accumulation of toxic
methylated sterols and a depletion of ergosterol. The altered membrane composition increases
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its permeability, resulting in the leakage of cellular contents and ultimately leading to fungal cell
death.[1][9]

Inhibition by Imazalil
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Caption: Mechanism of Imazalil: Inhibition of Lanosterol 14a-demethylase in the ergosterol
biosynthesis pathway.

Experimental Protocols

The determination of the chemical and physical properties of substances like Imazalil often
follows standardized international guidelines, such as those provided by the Organisation for
Economic Co-operation and Development (OECD). Below are summaries of the principles
behind some of these key experimental protocols.

Melting Point/Melting Range (OECD Guideline 102)
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This guideline describes various methods for determining the melting point of a substance. A
common method is the capillary tube method.[10]

e Principle: A small, finely powdered sample of the substance is packed into a capillary tube.
[10]

e Procedure: The capillary tube is heated in a controlled manner in a liquid bath or a metal
block. The temperatures at which the substance begins to melt and at which it is completely
molten are recorded.[10]

o Apparatus: Capillary tubes, heating bath/block, thermometer.[11]

Boiling Point (OECD Guideline 103)

This guideline outlines several methods for determining the boiling point of a liquid.

 Principle: The boiling point is the temperature at which the vapor pressure of a liquid equals
the surrounding atmospheric pressure.[12]

e Procedure (Dynamic Method): The pressure in the apparatus is set to a specific value, and
the sample is heated. The temperature at which boiling occurs is recorded. This is repeated
at various pressures to establish a vapor pressure curve.[13]

o Apparatus: Ebulliometer, dynamic vapor pressure apparatus, or distillation setup.[2]

Water Solubility (OECD Guideline 105)

This guideline provides two primary methods for determining water solubility: the column
elution method and the flask method.

e Principle (Flask Method): A supersaturated solution of the substance in water is prepared at
a temperature higher than the test temperature. It is then cooled to the test temperature and
allowed to equilibrate.[6]

e Procedure: The concentration of the substance in the aqueous phase is determined after
separation from the undissolved solid. This is repeated until three successive measurements
show no significant trend.[6][14]
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e Apparatus: Flask with stirrer, constant temperature bath, analytical instrument for
concentration measurement.[4]

Partition Coefficient (n-octanol/water) (OECD Guideline
107)

The shake flask method is a common technique for determining the n-octanol/water partition
coefficient (Pow).

¢ Principle: The substance is dissolved in a mixture of n-octanol and water, and the mixture is
shaken to allow for partitioning between the two phases until equilibrium is reached.[15]

e Procedure: The n-octanol and water phases are separated by centrifugation, and the
concentration of the substance in each phase is determined analytically. The Pow is
calculated as the ratio of the concentration in the n-octanol phase to that in the aqueous
phase.[16]

e Apparatus: Centrifuge tubes, mechanical shaker, analytical instrument for concentration
measurement.[17]

Experimental Workflow: Residue Analysis in Citrus
Fruits

The analysis of Imazalil residues in agricultural products is crucial for regulatory compliance
and food safety. A common analytical approach involves sample extraction followed by
chromatographic separation and detection, often using Gas Chromatography (GC) or Liquid
Chromatography (LC) coupled with Mass Spectrometry (MS).

© 2025 BenchChem. All rights reserved. 6/9 Tech Support


https://filab.fr/en/our-services/our-expertise-services/laboratory-analysis-nanomaterial/laboratory-solubility-testing/
https://www.analytice.com/en/partition-coefficient-shake-bottle-method-according-to-oecd-107/
https://www.oecd.org/en/publications/test-no-107-partition-coefficient-n-octanol-water-shake-flask-method_9789264069626-en.html
https://nepis.epa.gov/Exe/ZyPURL.cgi?Dockey=P100J6ZW.TXT
https://www.benchchem.com/product/b1587083?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1587083?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Imazalil Residue Analysis Workflow in Citrus

Sample Collection
(e.g., Citrus Fruit)

Homogenization

Y

Solvent Extraction
(e.g., Acetonitrile)

Y

Sample Cleanup
(e.g., Solid Phase Extraction)

Instrumental Analysis
(e.g., LC-MS/MS or GC-MS)

Data Processing and Quantification

Result Reporting

Click to download full resolution via product page

Caption: A generalized workflow for the analysis of Imazalil residues in citrus fruit samples.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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